Cas no 621-52-3 (3-Nitrophenetole)

3-Nitrophenetole structure
3-Nitrophenetole structure
Product Name:3-Nitrophenetole
CAS No:621-52-3
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00024472
CID:509851
PubChem ID:87573583
Update Time:2025-04-19

3-Nitrophenetole Chemical and Physical Properties

Names and Identifiers

    • 3-nitrophenetole
    • 1-Ethoxy-3-nitrobenzene
    • 1-Ethoxy-3-nitrobenzol
    • benzene, 1-ethoxy-3-nitro-
    • Ethyl 3-nitrophenyl ether
    • m-Nitrophenetole
    • Phenetole, m-nitro-
    • 1-ethoxy-3-nitro-benzene
    • Benzene,1-ethoxy-3-nitro-
    • m-Nitrophenetol
    • PubChem3189
    • Phenetole, m-nitro- (8CI)
    • LFOLBPDHVGDKGJ-UHFFFAOYSA-
    • NSC5405
    • LFOLBPDHVGDKGJ-UHFFFAOYSA-N
    • 3244AH
    • InChI=1/C8H9NO3/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3
    • MFCD00024472
    • UNII-WJ7G97VX6G
    • 3-ETHOXYNITROBENZENE
    • NSC 5405
    • 621-52-3
    • CS-B0032
    • NSC-5405
    • DB-054079
    • AI3-15391
    • NS00034941
    • SY106194
    • WJ7G97VX6G
    • AKOS040744593
    • CCRIS 2332
    • DTXSID40211153
    • AS-57898
    • AKOS015890154
    • N0215
    • SCHEMBL1985000
    • EINECS 210-691-2
    • 3-Nitrophenetole
    • MDL： MFCD00024472
    • Inchi： 1S/C8H9NO3/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3
    • InChI Key： LFOLBPDHVGDKGJ-UHFFFAOYSA-N
    • SMILES： O(CC)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 167.05800
  • Monoisotopic Mass: 167.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.1820 (estimate)
  • Melting Point: 36°C
  • Boiling Point: 275.73°C (estimate)
  • Flash Point: 31 °C
  • Refractive Index: 1.5475 (estimate)
  • PSA: 55.05000
  • LogP: 2.51670
  • Solubility: Not determined

3-Nitrophenetole Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

3-Nitrophenetole Pricemore >>

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